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Compound of Interest

Compound Name: 2-Fluoro-6-methylaniline

Cat. No.: B1315733

Essential Safety and Handling Guide for 2-
Fluoro-6-methylaniline

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Fluoro-6-methylaniline (CAS
No. 443-89-0). Adherence to these protocols is essential for ensuring laboratory safety and
minimizing risk.

Hazard Identification and Safety Data

2-Fluoro-6-methylaniline is a chemical that poses several health risks. It is harmful if
swallowed, causes skin irritation, and can result in serious eye damage.[1][2][3] Additionally, it
may cause respiratory irritation.[1][2][3][4] It is classified as a combustible liquid.[2][5]

The following table summarizes key quantitative safety data for 2-Fluoro-6-methylaniline:
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Parameter Value Source
CAS Number 443-89-0 [2]
Molecular Formula C7H8FN [3]
Molecular Weight 125.14 g/mol [6]
Form Liquid [2][6]
Density 1.082 g/mL at 25 °C [2][6]
Flash Point 76.7 °C (170.1 °F) [2]
Storage Temperature 2-8°C [2][6]

Hazard Statements: H302, H315, H318, H335[2]
Signal Word: Danger[1][2]

Personal Protective Equipment (PPE)

To ensure safety when handling 2-Fluoro-6-methylaniline, the following personal protective
equipment is mandatory.
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Equipment Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes that
can cause serious eye
damage.[1][2]

Hand Protection

Chemical-resistant gloves

(e.qg., nitrile rubber).

Prevents skin contact which

can cause irritation.[1][2][7]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced. A
type ABEK (EN14387)
respirator filter is

recommended.

Protects against inhalation
which may cause respiratory
irritation.[2][7]

Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Minimizes the risk of accidental

skin exposure.[4][8]

Operational Plan for Handling and Storage

Handling:

Storage:

Do not eat, drink, or smoke when using this product.[1][5]

Work in a well-ventilated area, preferably under a chemical fume hood.[7][8][9]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][4]

Wash hands and any exposed skin thoroughly after handling.[1][4][5]

Use non-sparking tools and take precautionary measures against static discharge.[9][10]

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][5][8]
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o Keep away from heat, sparks, open flames, and hot surfaces.[5][9]
o Store locked up.[1][5]

e Incompatible materials include strong oxidizing agents, acids, acid chlorides, acid
anhydrides, and chloroformates.[9]

Emergency and First Aid Procedures
« |If Swallowed: Rinse mouth. Immediately call a POISON CENTER or doctor.[1][5][11]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.
Take off contaminated clothing and wash it before reuse.[1][5][11]

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.[1][5][11]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[1][5][11]

Spill and Disposal Plan

Accidental Release Measures:

e Evacuate personnel to a safe area.

o Ensure adequate ventilation and remove all sources of ignition.[7][8]

o Wear appropriate personal protective equipment as outlined above.[7][8]

» For spills, absorb with an inert material (e.g., sand, silica gel) and place in a suitable, closed
container for disposal.[4][9][10]

e Do not let the product enter drains.[4][7]

Disposal:
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» Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][5][11]

e This material may be burned in a chemical incinerator equipped with an afterburner and
scrubber.[7]

» Contact a licensed professional waste disposal service to dispose of this material.[7]

Workflow for Chemical Spill
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Immediate Actions

Chemical Spill Occurs

Alert Personnel & Evacuate Area

Remove Ignition Sources

Assessment & Containment

Assess Spill Size & Risk

'

Don Appropriate PPE

'

Contain the Spill with Absorbent Material

Cleanup & Disposal

Absorb and Collect Spilled Material

Decontaminate the Area

Package and Label for Hazardous Waste Disposal

Repdrting

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1315733?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

